Cas no 1379205-28-3 (1-Ethyl-5-methyl-1H-indole-3-carbaldehyde)

• Product Name: 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde
• CAS No: 1379205-28-3
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 4770263
• PubChem ID: 53415956
• Update Time: 2026-02-26

1-Ethyl-5-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-5-METHYL-1H-INDOLE-3-CARBALDEHYDE
• 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde

• Inchi： 1S/C12H13NO/c1-3-13-7-10(8-14)11-6-9(2)4-5-12(11)13/h4-8H,3H2,1-2H3
• InChI Key： BFGBGPRTTNFHDS-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC)C2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde

Introduction to 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde (CAS No. 1379205-28-3)

1-Ethyl-5-methyl-1H-indole-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1379205-28-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde derivative belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and structural versatility. The presence of both ethyl and methyl substituents on the indole core, coupled with the aldehyde functional group at the 3-position, endows this compound with unique chemical properties that make it a valuable scaffold for medicinal chemistry applications.

The structural motif of 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde is particularly intriguing due to its potential to interact with biological targets in complex ways. The indole ring itself is a privileged scaffold in drug discovery, featuring a bicyclic structure that can mimic natural products and bind effectively to proteins. The aldehyde group, located at the 3-position, serves as a reactive handle for further functionalization, enabling the synthesis of more elaborate derivatives through condensation reactions, oxidation, or reduction processes.

In recent years, there has been growing interest in indole derivatives as pharmacological agents. These compounds have demonstrated efficacy in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific arrangement of substituents in 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde may contribute to its potential as an intermediate in the development of novel drugs targeting specific disease pathways.

One of the most compelling aspects of this compound is its role as a building block in synthetic chemistry. The flexibility of the indole core allows for modifications at multiple positions, making it an ideal candidate for structure-activity relationship (SAR) studies. Researchers can systematically alter substituents to optimize potency, selectivity, and pharmacokinetic properties. For instance, the ethyl group at position 1 and the methyl group at position 5 can be modified or replaced with other functional groups to explore new chemical space.

The aldehyde functionality at the 3-position is particularly useful for forming Schiff bases or other imine derivatives, which are known to exhibit a wide range of biological activities. These transformations can lead to compounds with enhanced solubility, stability, or bioavailability, critical factors for successful drug development. Additionally, the indole scaffold can be further functionalized through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, expanding its utility in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde has been subjected to molecular docking studies to evaluate its interaction with various protein targets. These simulations have suggested potential binding affinities with enzymes and receptors involved in metabolic pathways relevant to cancer and inflammation. Such findings underscore the compound's significance as a lead molecule in drug discovery efforts.

The synthesis of 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent alkylation at strategic positions on the indole ring. Advances in catalytic methods have enabled more efficient and sustainable synthesis protocols, reducing waste and improving yields. These improvements are crucial for large-scale production and commercialization of pharmaceutical intermediates.

In academic research circles, 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde has been employed as a key intermediate in exploring new chemical entities (NCEs). Its unique structural features make it a versatile tool for investigating mechanisms of action and developing novel therapeutic strategies. For example, researchers have utilized this compound to study the role of indole derivatives in modulating immune responses and their potential applications in immunotherapy.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies have shown interest in licensing or synthesizing analogs of 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde for preclinical development. Its synthetic accessibility and potential biological activity make it an attractive candidate for further optimization into clinical candidates. Collaborative efforts between academia and industry are likely to accelerate progress in this area.

Future directions in the study of 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde may include exploring its role in emerging therapeutic areas such as precision medicine and personalized healthcare. The ability to tailor substituents on the indole core allows for the creation of patient-specific treatments that target unique genetic or molecular profiles. This aligns with broader trends in drug development toward more individualized therapeutic approaches.

The environmental impact of synthesizing and using 1-Ethyl-5-methyl-1H-indole-3-carbaldehyde is also an important consideration. Green chemistry principles are being increasingly adopted to minimize hazardous waste and energy consumption during production processes. Innovations such as flow chemistry and biocatalysis offer promising alternatives to traditional batch processing methods while maintaining high yields and purity standards.

In conclusion,1-Ethyl-5-methyl-1H-indole-3-carbaldehyde (CAS No. 1379205-28-3) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its structural features, synthetic accessibility, and biological relevance make it a valuable asset for chemists and biologists alike. As research continues to uncover new applications for this molecule，its importance is likely to grow，contributing to advancements across multiple therapeutic disciplines.